Cas no 2228319-83-1 ({1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine)

• Product Name: {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine
• CAS No: 2228319-83-1
• MF: C₁₀H₁₃FN₂
• MW: 180.222025632858
• CID: 6422242
• PubChem ID: 165617929
• Update Time: 2025-05-20

{1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine
• {1-[(3-fluoropyridin-4-yl)methyl]cyclopropyl}methanamine
• 2228319-83-1
• EN300-1817530

• Inchi： 1S/C10H13FN2/c11-9-6-13-4-1-8(9)5-10(7-12)2-3-10/h1,4,6H,2-3,5,7,12H2
• InChI Key： YCVXXEORYWUEGX-UHFFFAOYSA-N
• SMILES： FC1C=NC=CC=1CC1(CN)CC1

Computed Properties

• Exact Mass: 180.10627659g/mol
• Monoisotopic Mass: 180.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.9Ų

Additional information on {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine

Recent Advances in the Study of {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine (CAS: 2228319-83-1) and Its Applications in Chemical Biology and Medicine

The compound {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine (CAS: 2228319-83-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine as a versatile intermediate in the synthesis of novel bioactive molecules. Its cyclopropyl and fluoropyridinyl moieties contribute to its stability and ability to interact with biological targets, making it a promising scaffold for drug development. Researchers have successfully utilized this compound in the design of inhibitors targeting key enzymes involved in inflammatory and neurodegenerative diseases.

One of the most notable advancements is the application of {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine in the development of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating the activity of specific protein kinases, which are critical in cancer signaling pathways. The compound's ability to bind to the ATP-binding site of these kinases with high affinity and selectivity suggests its potential as a lead compound for anticancer therapies.

In addition to its kinase inhibitory properties, recent research has explored the compound's role in central nervous system (CNS) disorders. Preclinical studies have shown that derivatives of {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine exhibit neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. These effects are attributed to the compound's ability to cross the blood-brain barrier and modulate neurotransmitter systems, particularly those involving dopamine and glutamate.

The synthesis and optimization of {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine have also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in large-scale drug discovery efforts. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the structural features that enhance its biological activity and reduce potential toxicity.

Despite these promising developments, challenges remain in the clinical translation of {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine-based therapeutics. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further optimization and in vivo studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may enhance the efficacy of existing drugs.

In conclusion, {1-(3-fluoropyridin-4-yl)methylcyclopropyl}methanamine (CAS: 2228319-83-1) represents a promising candidate for the development of novel therapeutics in oncology and CNS disorders. Its unique chemical structure and demonstrated biological activities make it a valuable tool for both basic research and drug discovery. Future studies should focus on overcoming the current limitations and advancing this compound toward clinical applications.